Cas no 2034478-51-6 (N-cyclopentyl-2-fluoro-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide)

• Product Name: N-cyclopentyl-2-fluoro-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide
• CAS No: 2034478-51-6
• MF: C₂₀H₂₄FN₃O
• MW: 341.4225
• CID: 5351707
• Update Time: 2025-10-31

N-cyclopentyl-2-fluoro-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-fluoro-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]benzamide
• N-cyclopentyl-2-fluoro-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide
• N-cyclopentyl-2-fluoro-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide

• Inchi： 1S/C20H24FN3O/c1-23-19-12-6-10-16(19)18(22-23)13-24(14-7-2-3-8-14)20(25)15-9-4-5-11-17(15)21/h4-5,9,11,14H,2-3,6-8,10,12-13H2,1H3
• InChI Key： QCOXRXHBRYDLJU-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C(N(C([H])([H])C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1

Additional information on N-cyclopentyl-2-fluoro-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide

N-Cyclopentyl-2-Fluoro-N-{1-Methyl-1H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-Ylmethyl}Benzamide: A Comprehensive Overview

N-Cyclopentyl-2-fluoro-N-{1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-ylmethyl}benzamide (CAS No. 2034478-51-6) is a complex organic compound with a unique structure that combines several functional groups and heterocyclic systems. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a benzamide core with a cyclopentyl group and a fluoro substituent, further substituted by a cyclopenta[c]pyrazole moiety. This combination of structural elements provides the compound with distinctive chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. Researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, leading to higher yields and better purity of the final product.

One of the most intriguing aspects of this compound is its potential as a building block for drug development. The presence of the fluoro group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it a promising candidate for designing bioactive compounds with specific pharmacological profiles. Recent studies have highlighted its ability to interact with certain biological targets, such as enzymes and receptors, suggesting its potential role in therapeutic applications.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The cyclopenta[c]pyrazole moiety imparts unique electronic and optical properties to the molecule, making it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to absorb and emit light at specific wavelengths could be advantageous.

Recent research has also focused on understanding the photophysical properties of this compound. By incorporating it into thin films or polymer matrices, scientists have observed enhanced fluorescence quantum yields and improved stability under UV irradiation. These findings suggest that the compound could be used as a fluorescent probe or a sensing material for detecting environmental pollutants or biological molecules.

The chemical stability of N-Cyclopentyl-2-fluoro-N-{1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-ylmethyl}benzamide has been extensively studied under various conditions. It has been found to exhibit good thermal stability up to 200°C and resistance to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in high-throughput screening assays and other laboratory applications where robustness is required.

In terms of safety considerations, this compound has been classified as non-hazardous under normal handling conditions. However, appropriate precautions should still be taken during synthesis and handling to avoid exposure to skin or inhalation of dust particles.

Looking ahead, the development of novel derivatives of this compound is expected to further expand its range of applications. By modifying the substituents on the benzamide core or altering the structure of the cyclopenta[c]pyrazole moiety, researchers can tailor the physical and chemical properties of the molecule to suit specific needs.

In conclusion, N-Cyclopentyl-2-fluoro-N-{1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-Ylmethyl}benzamide (CAS No. 2034478-51-6) is a versatile compound with significant potential in multiple fields due to its unique structure and properties. Ongoing research continues to uncover new insights into its applications and optimize its synthesis methods for industrial scale-up.